4-Amino-5-benzoyl-2-[(4-chlorobenzyl)sulfanyl]-3-thiophenecarbonitrile

• IUPAC Name: 4-amino-5-benzoyl-2-[(4-chlorophenyl)methylsulfanyl]thiophene-3-carbonitrile
• InChI: InChI=1S/C19H13ClN2OS2/c20-14-8-6-12(7-9-14)11-24-19-15(10-21)16(22)18(25-19)17(23)13-4-2-1-3-5-13/h1-9H,11,22H2
• InChI Key: IQXWIEVGTRJIMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(C(=C(S2)SCC3=CC=C(C=C3)Cl)C#N)N
• Molecular Formula: C19H13ClN2OS2
• DSSTOX Substance ID: DTXSID501145612
• Molecular Weight: 384.9 g/mol
• CAS RN: 478081-60-6

Description

4-Amino-5-benzoyl-2-[(4-chlorobenzyl)sulfanyl]-3-thiophenecarbonitrile (4-A5-2-[(4-CBz)S]-3-TCN) is a novel and promising small molecule that has been extensively studied in recent years due to its potential applications in a variety of fields, including drug synthesis, chemical biology, and photochemistry. This compound has a unique structure that is composed of a benzene ring, an amine group, a thiophene ring, and a carbonitrile group. Its chemical structure allows it to interact with a variety of biological targets, making it a promising candidate for drug development. Additionally, its photochemical properties make it a useful tool for studying biochemical and physiological processes.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of Pyrazole, Oxa(thia)diazole, and Oxadiazine Derivatives : The compound has been used in reactions with ethenetetracarbonitrile to form various derivatives including thiadiazoles and oxadiazoles, suggesting its utility in synthesizing diverse heterocyclic compounds (Hassan et al., 2005).
• Crystal Structure Analysis : A study on a related compound, 4-methylbenzyl N′-[(thiophen-2-yl)methylidene]hydrazinecarbodithioate, provides insights into the crystal structure and interactions of these types of compounds, which can be relevant for understanding the properties of 4-Amino-5-benzoyl-2-[(4-chlorobenzyl)sulfanyl]-3-thiophenecarbonitrile (Ramli et al., 2015).

Antimicrobial and Antitumor Activities

• Antimicrobial Activities : Certain derivatives of this compound have been synthesized and tested for their antimicrobial activities, suggesting potential applications in developing new antibacterial and antifungal agents (Mange et al., 2013).
• Potential Inhibition of Thymidylate Synthase : Some analogues of this compound have been evaluated as inhibitors of thymidylate synthase, indicating potential applications in cancer therapy and antibacterial treatments (Gangjee et al., 1996).

Chemical Synthesis and Characterization

• Novel Schiff Bases Synthesis : Research has been conducted on synthesizing novel Schiff bases using derivatives of this compound, contributing to the field of organic chemistry and material science (Puthran et al., 2019).
• Synthesis of Polyfunctional Compounds : The compound has been used in the synthesis of polyfunctional 2-thionicotinonitriles, expanding the scope of its applications in chemical synthesis (Bardasov et al., 2016).

Safety and Hazards

The safety and hazards associated with 4-Amino-5-benzoyl-2-[(4-chlorobenzyl)sulfanyl]-3-thiophenecarbonitrile are not explicitly mentioned in the search results. For safety information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.